Cas no 17625-03-5 (Sodium 3-sulfobenzoate)

• Product Name: Sodium 3-sulfobenzoate
• CAS No: 17625-03-5
• MF: C₇H₅NaO₅S
• MW: 224.1664
• MDL: MFCD23701604
• CID: 50820
• PubChem ID: 24863386
• Update Time: 2025-10-28

Sodium 3-sulfobenzoate Chemical and Physical Properties

Names and Identifiers

• Sodium 3-sulfobenzoate
• 3-Sulfobenzoic acid monosodium salt
• m-Sulfobenzoicacidmonosodiumsalt
• Sodium m-Sulfobenzoate
• 3-SSBA
• 3-sulfobenzoic acid sodium salt
• 3-sulfo-benzoicacimonosodiumsalt
• monosodium 3-sulfobenzoate
• M-SULFOBENZOIC ACID SODIUM SALT
• M-SULFOBENZOIC ACID,NA
• SODIUM 3-SULFONBENZOATE
• Sodium m-carboxylbenzenesulfonate
• SODIUM M-SULFOBENZOIC ACID
• 3-Carboxybenzenesulfonic acid sodium salt
• SodiuM 3-sulfobenzo
• M-SULFOBENZOIC ACID, NA
• Sodium 3-sulfobenzoate 97%
• Benzoic acid, 3-sulfo-, monosodium salt
• Benzoic acid, 3-sulfo-, sodium salt (1:1)
• Sodium hydrogen m-sulphonatobenzoate
• Sodium3-sulfobenzoate
• C7H5NaO5S
• 3-(Sodiosulfo)benzoic acid
• KSC491E3L
• Jsp003619
• KQHKITXZJDOIOD-UHFFFAOYSA-M
• AK114242
• 3-Sulfobenzenecarboxylic acid 1-sodium
• S0126
• 17625-03-5
• 3Carboxybenzenesulfonic acid sodium salt
• Benzoic acid, 3sulfo, monosodium salt
• EINECS 241-602-5
• DTXSID7066227
• CS-W013071
• AKOS016009739
• M-sulfobenzoic acid, s-sodium salt
• DTXCID6035607
• sodium;3-sulfobenzoate
• Sodium 3sulfobenzoate
• E78006
• AS-64873
• Benzoic acid, 3sulfo, sodium salt (1:1)
• 3Sulfobenzoic acid sodium salt
• Sodium hydrogen msulphonatobenzoate

• MDL： MFCD23701604
• Inchi： 1S/C7H6O5S.Na/c8-7(9)5-2-1-3-6(4-5)13(10,11)12;/h1-4H,(H,8,9)(H,10,11,12);/q;+1/p-1
• InChI Key： KQHKITXZJDOIOD-UHFFFAOYSA-M
• SMILES： S(C1=C([H])C([H])=C([H])C(C(=O)[O-])=C1[H])(=O)(=O)O[H].[Na+]

Computed Properties

• Exact Mass: 223.97600
• Monoisotopic Mass: 223.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103
• Surface Charge: 0

Experimental Properties

• Color/Form: Uncertain
• Melting Point: ≥300 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: water: soluble25mg/mL, clear, colorless
• PSA: 102.88000
• LogP: 1.36970
• Solubility: Uncertain
• Vapor Pressure: No data available

Sodium 3-sulfobenzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：(BD89197)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Sodium 3-sulfobenzoate

Sodium 3-sulfobenzoate: A Comprehensive Overview

Sodium 3-sulfobenzoate, also known as CAS No. 17625-03-5, is a versatile compound with significant applications in various industries. This compound, chemically represented as C7H5NaO4S, is a sodium salt of 3-sulfobenzoic acid. The sulfonic acid group (-SO3H) attached to the benzene ring imparts unique properties to this compound, making it highly valuable in fields such as pharmaceuticals, agriculture, and materials science.

Recent studies have highlighted the potential of sulfobenzoate salts in enhancing the performance of polymer-based materials. For instance, researchers have demonstrated that incorporating Sodium 3-sulfobenzoate into polymeric matrices can significantly improve their thermal stability and mechanical strength. This advancement is particularly promising for applications in high-temperature environments, such as aerospace and automotive industries.

The synthesis of Sodium 3-sulfobenzoate involves the sulfonation of benzoic acid derivatives, followed by neutralization with sodium hydroxide. This process ensures the formation of a stable sodium salt, which is highly soluble in water. The benzene sulfonic acid derivatives have been extensively studied for their ability to act as surfactants and dispersants in industrial processes. Their amphiphilic nature allows them to reduce interfacial tension between different phases, making them indispensable in emulsion stabilization and detergent formulations.

In the agricultural sector, Sodium 3-sulfobenzoate has been explored as a potential agent for improving soil fertility and crop yield. Studies conducted in controlled environments have shown that this compound can enhance the uptake of essential nutrients by plants, thereby promoting healthier growth. Furthermore, its role as a chelating agent has been leveraged to sequester heavy metals from contaminated soils, offering a sustainable solution to environmental pollution.

From an environmental perspective, the biodegradability of Sodium 3-sulfobenzoate has been a focal point of recent research. Findings indicate that under aerobic conditions, this compound undergoes rapid microbial degradation, minimizing its ecological footprint. This characteristic makes it an eco-friendly alternative to traditional chemical additives in various industrial applications.

Looking ahead, the integration of Sodium 3-sulfobenzoate into advanced materials such as graphene oxide composites has shown immense potential. Researchers have reported enhanced electrical conductivity and improved mechanical properties when this compound is used as a functionalizing agent. Such innovations are expected to pave the way for next-generation electronic devices and energy storage systems.

In conclusion, Sodium 3-sulfobenzoate (CAS No. 17625-03-5) stands out as a multifaceted compound with applications spanning diverse domains. Its unique chemical properties and adaptability make it a subject of ongoing scientific exploration. As research continues to uncover new avenues for its utilization, Sodium 3-sulfobenzoate is poised to play an increasingly significant role in shaping future technological advancements.